Cas no 1198072-41-1 (α-[(2,6-Dichlorophenyl)methylene]-2,6-dimethyl-β-oxo-4-morpholinepropanenitrile)

• Product Name: α-[(2,6-Dichlorophenyl)methylene]-2,6-dimethyl-β-oxo-4-morpholinepropanenitrile
• CAS No: 1198072-41-1
• MF: C₁₆H₁₆Cl₂N₂O₂
• MW: 339.216442108154
• CID: 5449847
• PubChem ID: 121539266
• Update Time: 2025-10-31

α-[(2,6-Dichlorophenyl)methylene]-2,6-dimethyl-β-oxo-4-morpholinepropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichlorophenyl)-2-(2,6-dimethylmorpholine-4-carbonyl)prop-2-enenitrile
• EN300-26580857
• (E)-3-(2,6-Dichlorophenyl)-2-(2,6-dimethylmorpholine-4-carbonyl)prop-2-enenitrile
• 1198072-41-1
• Z605560566
• α-[(2,6-Dichlorophenyl)methylene]-2,6-dimethyl-β-oxo-4-morpholinepropanenitrile

• Inchi： 1S/C16H16Cl2N2O2/c1-10-8-20(9-11(2)22-10)16(21)12(7-19)6-13-14(17)4-3-5-15(13)18/h3-6,10-11H,8-9H2,1-2H3
• InChI Key： ZRHOMLQOBJXPDV-UHFFFAOYSA-N
• SMILES： N1(C(=O)C(=CC2=C(Cl)C=CC=C2Cl)C#N)CC(C)OC(C)C1

Computed Properties

• Exact Mass: 338.0588831g/mol
• Monoisotopic Mass: 338.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.8±50.0 °C(Predicted)
• pka: -1.72±0.60(Predicted)

Additional information on α-[(2,6-Dichlorophenyl)methylene]-2,6-dimethyl-β-oxo-4-morpholinepropanenitrile

α-[(2,6-Dichlorophenyl)methylene]-2,6-dimethyl-β-oxo-4-morpholinepropanenitrile (CAS No. 1198072-41-1): A Comprehensive Overview

The compound α-[(2,6-Dichlorophenyl)methylene]-2,6-dimethyl-β-oxo-4-morpholinepropanenitrile, identified by its CAS number CAS No. 1198072-41-1, represents a significant molecule in the realm of chemical and pharmaceutical research. This heterocyclic nitrile features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both 2,6-dichlorophenyl and 4-morpholinepropanenitrile moieties suggests a rich chemical reactivity, making it a valuable scaffold for synthesizing novel bioactive compounds.

In recent years, the exploration of such complex organic molecules has been driven by the need for more effective and targeted therapeutic agents. The structural motif of α-[(2,6-Dichlorophenyl)methylene]-2,6-dimethyl-β-oxo-4-morpholinepropanenitrile has been investigated for its pharmacological properties, particularly in the context of inhibiting key biological pathways associated with various diseases. The dichlorophenyl group is known to enhance binding affinity to biological targets, while the morpholine ring contributes to metabolic stability and solubility.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in cancer progression, inflammation, and other chronic conditions. The nitrile group further adds to the compound's versatility, allowing for further functionalization through nucleophilic addition reactions.

The pharmaceutical industry has shown particular interest in molecules that can modulate neurotransmitter systems. The morpholine moiety in α-[(2,6-Dichlorophenyl)methylene]-2,6-dimethyl-β-oxo-4-morpholinepropanenitrile is particularly noteworthy for its ability to interact with central nervous system receptors. This has led to investigations into its potential as an intermediate for developing drugs targeting conditions such as depression, anxiety, and neurodegenerative disorders. The dichlorophenyl group's electron-withdrawing properties also contribute to the compound's ability to cross the blood-brain barrier, enhancing its bioavailability.

Recent advances in computational chemistry have enabled more efficient screening of compounds like α-[(2,6-Dichlorophenyl)methylene]-2,6-dimethyl-β-oxo-4-morpholinepropanenitrile. Molecular docking studies have been employed to predict binding affinities and interactions with target proteins. These simulations have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives. Such computational approaches are increasingly integral to drug discovery pipelines, reducing the reliance on empirical testing and accelerating the development process.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key steps include condensation reactions between appropriately substituted benzaldehyde derivatives and morpholine-containing precursors. The introduction of the nitrile group typically follows via cyanation reactions or reductive amination techniques. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent pharmacological evaluation.

In conclusion, α-[(2,6-Dichlorophenyl)methylene]-2,6-dimethyl-β-oxo-4-morpholinepropanenitrile (CAS No. 1198072-41-1) stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a dichlorophenyl group and a morpholine ring offers a versatile platform for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a focal point in drug discovery efforts aimed at addressing some of the most pressing medical challenges today.